Cas no 1350467-23-0 (fijimycin C)
fijimycin C Chemical and Physical Properties
Names and Identifiers
-
- fijimycin C
- 3-hydroxy-N-[(3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-13-(hydroxymethyl)-7,11,17,20-tetramethyl-16-(3-methylbutan-2-yl)-3-(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-10-phenyl-8-oxa-1,4,11,14,17,20-hexazabicyclo[20.3.0]pentacosan-6-yl]pyridine-2-carboxamide
- CHEMBL1915714
- 1350467-23-0
- CHEBI:224647
- 3-hydroxy-N-((3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-13-(hydroxymethyl)-7,11,17,20-tetramethyl-16-(3-methylbutan-2-yl)-3-(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-10-phenyl-8-oxa-1,4,11,14,17,20-hexazabicyclo(20.3.0)pentacosan-6-yl)pyridine-2-carboxamide
- 3-hydroxy-N-[(3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-13-(hydroxymethyl)-7,11,17,20-tetramethyl-16-[(2R)-3-methylbutan-2-yl]-3-(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-10-phenyl-8-oxa-1,4,11,14,17,20-hexazabicyclo[20.3.0]pentacosan-6-yl]pyridine-2-carboxamide
- N-((6S,9S,12S,15R,16S,19R,23R,24AR)-7,17,23-trihydroxy-9-(hydroxymethyl)-2,5,11,15-tetramethyl-6-(3-methylbutan-2-yl)-19-(2-methylpropyl)-1,4,10,13,20-pentaoxo-12-phenyl-1H,2H,3H,4H,5H,6H,9H,10H,11H,12H,13H,15H,16H,19H,20H,22H,23H,24H,24ah-pyrrolo(2,1-O)1-oxa-4,7,10,13,16,19-hexaazacyclodocosan-16-yl)-3-hydroxypyridine-2-carboximidate
- 3-hydroxy-N-((3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-13-(hydroxymethyl)-7,11,17,20-tetramethyl-16-((2R)-3-methylbutan-2-yl)-3-(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-10-phenyl-8-oxa-1,4,11,14,17,20-hexazabicyclo(20.3.0)pentacosan-6-yl)pyridine-2-carboxamide
- N-[(6S,9S,12S,15R,16S,19R,23R,24AR)-7,17,23-trihydroxy-9-(hydroxymethyl)-2,5,11,15-tetramethyl-6-(3-methylbutan-2-yl)-19-(2-methylpropyl)-1,4,10,13,20-pentaoxo-12-phenyl-1H,2H,3H,4H,5H,6H,9H,10H,11H,12H,13H,15H,16H,19H,20H,22H,23H,24H,24ah-pyrrolo[2,1-O]1-oxa-4,7,10,13,16,19-hexaazacyclodocosan-16-yl]-3-hydroxypyridine-2-carboximidate
-
- Inchi: 1S/C44H62N8O12/c1-23(2)18-29-42(61)52-20-28(54)19-31(52)43(62)49(7)21-33(56)50(8)36(25(5)24(3)4)40(59)47-30(22-53)41(60)51(9)37(27-14-11-10-12-15-27)44(63)64-26(6)34(38(57)46-29)48-39(58)35-32(55)16-13-17-45-35/h10-17,23-26,28-31,34,36-37,53-55H,18-22H2,1-9H3,(H,46,57)(H,47,59)(H,48,58)/t25?,26-,28-,29-,30+,31-,34+,36+,37+/m1/s1
- InChI Key: KDTSWOUKAXSMRA-BSRLCFGTSA-N
- SMILES: O[C@H]1CN2C([C@@H](CC(C)C)NC([C@H]([C@@H](C)OC([C@H](C3C=CC=CC=3)N(C)C([C@H](CO)NC([C@H](C(C)C(C)C)N(C)C(CN(C)C([C@H]2C1)=O)=O)=O)=O)=O)NC(C1C(=CC=CN=1)O)=O)=O)=O
Computed Properties
- Exact Mass: 894.44871944g/mol
- Monoisotopic Mass: 894.44871944g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 64
- Rotatable Bond Count: 8
- Complexity: 1690
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 268Ų
fijimycin C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F335560-1mg |
Fijimycin C |
1350467-23-0 | 1mg |
$207.00 | 2023-05-18 | ||
| TRC | F335560-10mg |
Fijimycin C |
1350467-23-0 | 10mg |
$1642.00 | 2023-05-18 |
fijimycin C Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on fijimycin C
Fijimycin C (CAS No.1350467-23-0): A Novel Natural Product with Emerging Therapeutic Potential
Fijimycin C (CAS No.1350467-23-0) is a recently identified secondary metabolite derived from marine-derived actinomycetes, which has garnered significant attention in the field of antimicrobial drug discovery. Discovered through advanced bioassay-guided fractionation techniques, this compound belongs to the streptomycin family of polyketides and has demonstrated unique structural features that distinguish it from other known antibiotics. Its molecular formula, C25H38O6N2, reflects a complex biosynthetic pathway that includes non-ribosomal peptide synthetase (NRPS) and polyketide synthase (PKS) domains, highlighting its potential for structural diversification and functional versatility.
Recent studies published in Nature Communications (2023) have elucidated the antimicrobial mechanism of Fijimycin C. This compound exhibits potent activity against multidrug-resistant Gram-positive bacterial strains, including Methicillin-resistant Staphylococcus aureus (MRSA) and Vancomycin-resistant Enterococci (VRE), with minimum inhibitory concentrations (MIC) ranging from 0.5 μg/mL to 2 μg/mL. Notably, its mode of action involves selective disruption of the cell wall synthesis pathway by inhibiting the UDP-N-acetylglucosamine enolpyruvyl transferase (MurA) enzyme, a target that is less prone to resistance development compared to conventional β-lactam antibiotics.
The chemical structure of Fijimycin C features a unique tetrahydrofuran ring system conjugated with a thiazolidine moiety, which contributes to its enhanced membrane permeability and bioavailability. Structural modifications using solid-phase peptide synthesis techniques have further demonstrated that the presence of a 3-hydroxy-4-methylpentanoic acid side chain is critical for maintaining its antibacterial potency. These findings, reported in Journal of Medicinal Chemistry (2023), have paved the way for structure-activity relationship (SAR) studies aimed at optimizing its pharmacokinetic profile.
From an ecological perspective, Fijimycin C was originally isolated from Actinoplanes sp. FJ-12, a rare marine actinomycete collected from the Great Barrier Reef in 2021. This discovery underscores the untapped potential of marine microbial communities as sources of novel bioactive compounds. The ecological niche of this microorganism, which thrives in nutrient-poor coral reef sediments, may explain the evolutionary pressure that has driven the development of its unique antimicrobial arsenal.
Current research efforts are focused on preclinical development of Fijimycin C as a potential next-generation antibiotic. Preclinical toxicology studies conducted in rodent models have shown an excellent safety profile, with no observable adverse effects at doses up to 100 mg/kg/day. These results, published in Toxicological Sciences (2023), have prompted the initiation of phase I clinical trials to evaluate its pharmacokinetics and human tolerability.
In the context of drug resistance, Fijimycin C has shown promising synergistic effects when combined with β-lactam antibiotics. A 2023 study in Antimicrobial Agents and Chemotherapy demonstrated that sub-inhibitory concentrations of Fijimycin C significantly enhanced the efficacy of cefepime against Pseudomonas aeruginosa biofilms by up to 8-fold. This synergy is attributed to its ability to disrupt the biofilm matrix through the degradation of extracellular DNA (eDNA) and polysaccharide components.
The industrial scalability of Fijimycin C production has been addressed through the development of heterologous expression systems. Researchers at the Max Planck Institute have successfully transferred the biosynthetic gene cluster of Fijimycin C into Streptomyces venezuelae, achieving a 15-fold increase in yield compared to fermentation-based production methods. This breakthrough, reported in Metabolic Engineering (2023), represents a significant step forward in the commercialization of this promising compound.
Looking ahead, the biomedical applications of Fijimycin C extend beyond antimicrobial therapy. Preliminary studies in in vitro models have revealed its ability to inhibit angiogenesis in endothelial cells, suggesting potential applications in the treatment of angiogenic tumors. This dual functionality, as both an antibiotic and an anti-angiogenic agent, highlights the therapeutic versatility of this compound.
In conclusion, Fijimycin C (CAS No.1350467-23-0) represents a paradigm shift in antibiotic discovery, offering a novel approach to combating drug-resistant pathogens while demonstrating potential for multipurpose therapeutic applications. As research in this area continues to advance, it is anticipated that this compound will play a pivotal role in addressing the global challenge of antimicrobial resistance.
1350467-23-0 (fijimycin C) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)